molecular formula C14H14N2O B8459096 2-(5-Ethyl-3-methyl-1,2-oxazol-4-yl)-1H-indole CAS No. 83102-51-6

2-(5-Ethyl-3-methyl-1,2-oxazol-4-yl)-1H-indole

Cat. No. B8459096
CAS RN: 83102-51-6
M. Wt: 226.27 g/mol
InChI Key: SBTGTYNKIWQWDY-UHFFFAOYSA-N
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Description

2-(5-Ethyl-3-methyl-1,2-oxazol-4-yl)-1H-indole is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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properties

CAS RN

83102-51-6

Molecular Formula

C14H14N2O

Molecular Weight

226.27 g/mol

IUPAC Name

5-ethyl-4-(1H-indol-2-yl)-3-methyl-1,2-oxazole

InChI

InChI=1S/C14H14N2O/c1-3-13-14(9(2)16-17-13)12-8-10-6-4-5-7-11(10)15-12/h4-8,15H,3H2,1-2H3

InChI Key

SBTGTYNKIWQWDY-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=NO1)C)C2=CC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5 g (0.024 mole) of 2-(3,5-dimethyl-4-isoxazolyl)-indole in 100 ml of dry tetrahydrofuran is cooled to -60° and treated by dropwise addition with 32.4 ml of 1.6 M n-butyllithium in hexane (0.052 mole) maintaining temperature at -60° C. The resulting mixture is then stirred at -60° C. for 30 min. and then treated by dropwise addition of 4.01 g (0.028 mole) of methyl iodide in 10 ml dry tetrahydrofuran. The resulting mixture is stirred at -60° for 4 hours and quenched by the addition of 6 ml saturated ammonium chloride solution. The mixture is then warmed to room temperature and treated with 50 ml of water and extracted with methylene chloride. The organic layers are dried over magnesium sulfate, filtered and evaporated in vacuo. The resulting oil is then purified by filtration through silica gel to give 2-(5-ethyl-3-methyl-4-isoxazolyl)-indole as a viscous oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
32.4 mL
Type
reactant
Reaction Step Two
Quantity
0.052 mol
Type
reactant
Reaction Step Two
Quantity
4.01 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three

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